Cas no 114526-00-0 ((R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid)

114526-00-0 structure
Product name:(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
- (2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
- D-Phenylalanine,N-methyl-N-[(phenylmethoxy)carbonyl]-
- N-Methyl-N-Cbz-D-phenylalanine
- Z-D-MEPHE-OH
- CBZ-N-METHYL-D-PHENYLALANINE
- N-CBZ-N-METHYL-D-PHENYLALANINE
- N-Benzyloxycarbonyl-N-methyl-D-phenylalanine
- N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
- (2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid
- CS-0300169
- F10558
- EN300-6747240
- PS-17868
- 114526-00-0
- SCHEMBL2968658
- n-((Benzyloxy)carbonyl)-N-methyl-d-phenylalanine
- Z-N-Me-D-Phe-OH
- (R)-2-((benzyloxycarbonyl)(methyl)amino)-3-phenylpropanoic acid
- (2R)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-3-PHENYLPROPANOIC ACID
-
- Inchi: InChI=1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m1/s1
- InChI Key: JDGXKNMKNMSHRJ-MRXNPFEDSA-N
- SMILES: CN([C@H](CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2
Computed Properties
- Exact Mass: 313.13100
- Monoisotopic Mass: 313.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84000
- LogP: 2.95090
(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Security Information
(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1232152-500MG |
(2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid |
114526-00-0 | 97% | 500mg |
$170 | 2024-07-21 | |
eNovation Chemicals LLC | Y1232152-5G |
(2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid |
114526-00-0 | 97% | 5g |
$800 | 2024-07-21 | |
Enamine | EN300-6747240-10.0g |
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid |
114526-00-0 | 95.0% | 10.0g |
$1839.0 | 2025-03-13 | |
Enamine | EN300-6747240-0.05g |
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid |
114526-00-0 | 95.0% | 0.05g |
$359.0 | 2025-03-13 | |
Enamine | EN300-6747240-0.1g |
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid |
114526-00-0 | 95.0% | 0.1g |
$376.0 | 2025-03-13 | |
Aaron | AR008RWL-100mg |
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE |
114526-00-0 | 97% | 100mg |
$40.00 | 2023-12-16 | |
1PlusChem | 1P008RO9-250mg |
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE |
114526-00-0 | 97% | 250mg |
$94.00 | 2023-12-26 | |
1PlusChem | 1P008RO9-100mg |
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE |
114526-00-0 | 97% | 100mg |
$53.00 | 2023-12-26 | |
Advanced ChemBlocks | O28557-1g |
N-Methyl-N-Cbz-D-phenylalanine |
114526-00-0 | 95% | 1g |
$325 | 2024-05-20 | |
Advanced ChemBlocks | O28557-5g |
N-Methyl-N-Cbz-D-phenylalanine |
114526-00-0 | 95% | 5g |
$960 | 2024-05-20 |
(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Related Literature
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
-
Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
-
John J. Lavigne Chem. Commun., 2003, 1626-1627
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
-
Sitong Chen,Yuji Liu,Yongan Feng,Xianjin Yang,Qinghua Zhang Chem. Commun., 2020,56, 1493-1496
114526-00-0 ((R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid) Related Products
- 1161-13-3(Z-Phe-OH)
- 176794-80-2(Z-p-Phenyl-D-phenylalanine)
- 3588-57-6(2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoic acid)
- 37553-65-4(Boc-N-Me-Phe-OH)
- 35909-92-3((S)-Methyl 3-(Benzyloxycarbonylamino)-3-phenylpropanoate)
- 19887-32-2(N-Ethoxycarbonyl-L-Phenylalanine)
- 2448-45-5(((Benzyloxy)carbonyl)-D-phenylalanine)
- 127862-89-9(Z-HOMOPHE-OH)
- 270568-72-4(Z-p-Phenyl-L-phenylalanine)
- 921579-60-4(5-(2-methoxyethyl)-N-(2-methylpropyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
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